Cas no 117378-81-1 (1-Methyl-4-(4-methylphenyl)carbonyl-1H-pyrrole-2-carbaldehyde)

1-Methyl-4-(4-methylphenyl)carbonyl-1H-pyrrole-2-carbaldehyde is a specialized organic compound featuring a pyrrole core substituted with a formyl group at the 2-position and a 4-methylbenzoyl moiety at the 4-position. This structure renders it a valuable intermediate in synthetic organic chemistry, particularly in the development of heterocyclic compounds and pharmaceutical precursors. Its well-defined reactivity profile, stemming from the aldehyde and carbonyl functionalities, allows for selective modifications, making it useful in multi-step syntheses. The compound’s stability under standard conditions and high purity further enhance its suitability for research and industrial applications requiring precise molecular building blocks.

1-Methyl-4-(4-methylphenyl)carbonyl-1H-pyrrole-2-carbaldehyde structure

117378-81-1 structure

Product Name:1-Methyl-4-(4-methylphenyl)carbonyl-1H-pyrrole-2-carbaldehyde

CAS No:117378-81-1

MF:C₁₄H₁₃NO₂

MW:227.258523702621

MDL:MFCD21333201

CID:1074473

PubChem ID:11107082

Update Time:2025-06-07

1-Methyl-4-(4-methylphenyl)carbonyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde
- 117378-81-1
- AG-0201
- MFCD21333201
- J-504939
- DTXSID60455456
- 1H-Pyrrole-2-carboxaldehyde, 1-methyl-4-(4-methylbenzoyl)-
- AKOS000345532
- 1-Methyl-4-(4-methylbenzoyl)-1H-pyrrole-2-carbaldehyde
- 1-methyl-4-(4-methylbenzoyl)pyrrole-2-carbaldehyde
- 1-Methyl-4-(4-methylphenyl)carbonyl-1H-pyrrole-2-carbaldehyde
- MDL： MFCD21333201
- Inchi： 1S/C14H13NO2/c1-10-3-5-11(6-4-10)14(17)12-7-13(9-16)15(2)8-12/h3-9H,1-2H3
- InChI Key： HJSNZFJOGNZNAM-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CC=1)C1C=C(C=O)N(C)C=1

Computed Properties

Exact Mass: 227.09469
Monoisotopic Mass: 227.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 39.1Å²

Experimental Properties

PSA: 39.07

1-Methyl-4-(4-methylphenyl)carbonyl-1H-pyrrole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB338187-500 mg	1-Methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde, 97%; .	117378-81-1	97%	500 mg	€178.80	2023-07-19
abcr	AB338187-1 g	1-Methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde, 97%; .	117378-81-1	97%	1 g	€260.30	2023-07-19
abcr	AB338187-5 g	1-Methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde, 97%; .	117378-81-1	97%	5 g	€1,023.00	2023-07-19
TRC	M060675-50mg	1-Methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde	117378-81-1		50mg	$ 80.00	2022-06-04
TRC	M060675-100mg	1-Methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde	117378-81-1		100mg	$ 130.00	2022-06-04
Key Organics Ltd	AG-0201-1MG	1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde	117378-81-1	>97%	1mg	£37.00	2025-02-09
Key Organics Ltd	AG-0201-5MG	1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde	117378-81-1	>97%	5mg	£46.00	2025-02-09
Key Organics Ltd	AG-0201-10MG	1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde	117378-81-1	>97%	10mg	£63.00	2025-02-09
Key Organics Ltd	AG-0201-0.5G	1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde	117378-81-1	>97%	0.5g	£83.00	2025-02-09
Key Organics Ltd	AG-0201-1G	1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde	117378-81-1	>97%	1g	£132.00	2025-02-09